Cas no 1361722-11-3 (3-Chloro-5-(2,6-dichlorophenyl)-4-(difluoromethoxy)pyridine)

• Product Name: 3-Chloro-5-(2,6-dichlorophenyl)-4-(difluoromethoxy)pyridine
• CAS No: 1361722-11-3
• MF: C₁₂H₆Cl₃F₂NO
• MW: 324.537947177887
• CID: 4927112
• Update Time: 2025-06-09

3-Chloro-5-(2,6-dichlorophenyl)-4-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,6-dichlorophenyl)-4-(difluoromethoxy)pyridine

• Inchi： 1S/C12H6Cl3F2NO/c13-7-2-1-3-8(14)10(7)6-4-18-5-9(15)11(6)19-12(16)17/h1-5,12H
• InChI Key： ULXGRFMGLVKSLV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC=C(C=1OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-(2,6-dichlorophenyl)-4-(difluoromethoxy)pyridine

Recent Advances in the Study of 3-Chloro-5-(2,6-dichlorophenyl)-4-(difluoromethoxy)pyridine (CAS: 1361722-11-3)

The compound 3-Chloro-5-(2,6-dichlorophenyl)-4-(difluoromethoxy)pyridine (CAS: 1361722-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-Chloro-5-(2,6-dichlorophenyl)-4-(difluoromethoxy)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol, achieving high yields and purity. The protocol involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective for constructing the pyridine core with the desired substituents.

Pharmacological evaluations have revealed that this compound exhibits potent activity against specific biological targets. For instance, it has been identified as a selective inhibitor of certain kinase enzymes involved in inflammatory pathways. In vitro assays conducted by researchers at a leading pharmaceutical institute showed that the compound effectively suppresses the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

Further investigations into the mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking studies. These studies have elucidated the binding interactions between 3-Chloro-5-(2,6-dichlorophenyl)-4-(difluoromethoxy)pyridine and its target proteins, providing a structural basis for its inhibitory effects. The findings have been instrumental in guiding the design of derivatives with improved potency and selectivity.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's potential in oncology. Preliminary data indicate that it may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The compound's physicochemical properties, such as its solubility and stability, have also been a focus of recent research. Formulation studies have aimed to enhance its bioavailability, with promising results from nanoparticle-based delivery systems. These advancements could pave the way for its development into a clinically viable drug candidate.

In conclusion, 3-Chloro-5-(2,6-dichlorophenyl)-4-(difluoromethoxy)pyridine (CAS: 1361722-11-3) represents a promising scaffold for drug discovery. Its diverse pharmacological activities and well-characterized synthesis make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic efficacy and addressing any potential challenges related to its clinical translation.